Cas no 1806954-63-1 (5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806954-63-1
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4806899
• Update Time: 2025-06-10

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-1-4-3-14-5(2-13)7(8(11)12)6(4)9(15)16/h3,8H,1H2,(H,15,16)
• InChI Key： UHBRVYFFRRRNBX-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C#N)C(C(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic acid

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic Acid (CAS No: 1806954-63-1) is a highly specialized organic molecule with a unique combination of functional groups that make it a subject of interest in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic Acid is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5. The substituents include a cyano group (-CN) at position 2, a difluoromethyl group (-CF₂H) at position 3, a bromomethyl group (-CH₂Br) at position 5, and a carboxylic acid group (-COOH) at position 4. These functional groups contribute to the compound's reactivity, stability, and potential for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications.

One of the most promising applications of 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic Acid is in the field of drug discovery. The presence of multiple reactive groups allows for the design of bioactive molecules with specific pharmacological properties. For instance, the cyano group can act as a nitrile pharmacophore, while the bromomethyl group can serve as a leaving group in substitution reactions to introduce diverse functionalities.

Moreover, the difluoromethyl group imparts unique electronic and steric effects on the molecule, which can influence its interactions with biological targets such as enzymes or receptors. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for further exploration in therapeutic development.

In addition to its pharmaceutical applications, 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic Acid has shown promise in materials science. Its pyridine ring structure provides aromatic stability, while the substituents offer opportunities for functionalization in polymer synthesis or as building blocks for advanced materials.

The carboxylic acid group present in this compound also facilitates its use in peptide synthesis or as an intermediate in organic transformations. The ability to form amides or esters from this group opens up avenues for creating complex molecular architectures with tailored properties.

From an environmental perspective, researchers have been exploring greener synthesis routes for 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic Acid to minimize waste generation and reduce energy consumption. The use of microwave-assisted synthesis or continuous flow reactors has shown potential in achieving sustainable production methods.

In conclusion, 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxylic Acid (CAS No: 1806954-63-1) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and related fields.